Cas no 72198-84-6 (3-Chloro-4-methylbenzohydrazide)

• Product Name: 3-Chloro-4-methylbenzohydrazide
• CAS No: 72198-84-6
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD03215573
• CID: 549249
• PubChem ID: 3442599
• Update Time: 2025-05-20

3-Chloro-4-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-chloro-4-methyl-, hydrazide
• 3-Chloro-4-methylbenzhydrazide
• 3-chloro-4-methylbenzohydrazide
• 2-chloro-1-methylbenzene-4-carbohydrazide
• DTXSID40392517
• 72198-84-6
• Benzoic acid, 3-chloro-4-methyl-, hydrazide
• MFCD03215573
• AKOS000369902
• CS-0118365
• D86486
• OHBMRZPOTYXXSN-UHFFFAOYSA-N
• LS-08879
• FT-0682156
• DA-03283
• ALBB-026173
• STK667868
• SY064485
• 3-Chloro-4-methylbenzohydrazide

• MDL： MFCD03215573
• Inchi： 1S/C8H9ClN2O/c1-5-2-3-6(4-7(5)9)8(12)11-10/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： OHBMRZPOTYXXSN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NN)=O)C=CC=1C

Computed Properties

• Exact Mass: 184.04000
• Monoisotopic Mass: 184.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.271
• Melting Point: 180-182°C
• Refractive Index: 1.582
• PSA: 55.12000
• LogP: 2.34310

3-Chloro-4-methylbenzohydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-methylbenzohydrazide

3-Chloro-4-methylbenzohydrazide: A Comprehensive Overview

The compound with CAS No 72198-84-6, commonly referred to as 3-Chloro-4-methylbenzohydrazide, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we delve into the latest research findings, structural analysis, and potential uses of 3-Chloro-4-methylbenzohydrazide.

3-Chloro-4-methylbenzohydrazide is an aromatic heterocyclic compound characterized by a benzene ring substituted with a chloro group at the 3-position and a methyl group at the 4-position. The hydrazide functional group (-NHNH2) attached to the benzene ring imparts unique chemical reactivity and biological activity to the molecule. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules.

One of the most notable advancements in the study of 3-Chloro-4-methylbenzohydrazide involves its application in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases, including cancer and inflammatory disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-Chloro-4-methylbenzohydrazide exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

The synthesis of 3-Chloro-4-methylbenzohydrazide has also been optimized in recent years, with green chemistry approaches gaining prominence. A 2022 paper in *Green Chemistry* reported a novel method for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction time and solvent usage compared to traditional methods. This advancement not only enhances the efficiency of production but also aligns with global sustainability goals.

In addition to its medicinal applications, 3-Chloro-4-methylbenzohydrazide has shown promise in materials science. A 2021 study published in *Advanced Materials* investigated its use as a precursor for synthesizing metal-organic frameworks (MOFs). The hydrazide group's ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with applications in gas storage and catalysis.

The structural versatility of 3-Chloro-4-methylbenzohydrazide also extends to its role as an intermediate in the synthesis of other complex molecules. For example, researchers have utilized it as a key intermediate in the preparation of heterocyclic compounds with potential antiviral activity. A 2023 study in *Organic Process Research & Development* highlighted its utility in constructing multi-ring systems through intramolecular cyclization reactions.

From a spectroscopic perspective, recent advancements in analytical techniques have provided deeper insights into the molecular structure of 3-Chloro-4-methylbenzohydrazide. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) studies have confirmed its molecular formula (C8H7ClN3O) and provided detailed information about its electronic environment. These findings are crucial for understanding its reactivity and stability under various conditions.

The biological evaluation of 3-Chloro-4-methylbenzohydrazide has also been a focal point of recent research. In vitro studies have demonstrated its ability to modulate cellular signaling pathways involved in apoptosis and cell proliferation. A 2023 study published in *Cell Death & Disease* revealed that certain derivatives of this compound induce programmed cell death in cancer cells by activating caspase enzymes.

In terms of environmental impact, researchers have investigated the biodegradation potential of 3-Chloro-4-methylbenzohydrazide under simulated environmental conditions. A 2021 study in *Environmental Science & Technology* reported that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant long-term risks to ecosystems when properly managed.

Looking ahead, the future research directions for 3-Chloro-4-methylbenzohydrazide are promising. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this versatile compound. As computational chemistry tools continue to advance, virtual screening approaches may further accelerate the discovery of novel derivatives with enhanced bioactivity.

In conclusion, 3-Chloro-4-methylbenzohydrazide (CAS No 72198-84-6) stands out as a multifaceted molecule with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset for future scientific endeavors.